molecular formula C12H16INO3S B8393761 2,2-dimethyl-N-(2-iodo-4-methanesulfonylphenyl)propionamide

2,2-dimethyl-N-(2-iodo-4-methanesulfonylphenyl)propionamide

Cat. No.: B8393761
M. Wt: 381.23 g/mol
InChI Key: BKGDQAPTZSIDDE-UHFFFAOYSA-N
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Description

2,2-dimethyl-N-(2-iodo-4-methanesulfonylphenyl)propionamide is a useful research compound. Its molecular formula is C12H16INO3S and its molecular weight is 381.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16INO3S

Molecular Weight

381.23 g/mol

IUPAC Name

N-(2-iodo-4-methylsulfonylphenyl)-2,2-dimethylpropanamide

InChI

InChI=1S/C12H16INO3S/c1-12(2,3)11(15)14-10-6-5-8(7-9(10)13)18(4,16)17/h5-7H,1-4H3,(H,14,15)

InChI Key

BKGDQAPTZSIDDE-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=O)NC1=C(C=C(C=C1)S(=O)(=O)C)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,2-dimethyl-N-(2-iodo-4-methylthiophenyl)propionamide in a mixture of tetrahydrofuran/water mixture (2:1, 210 ml), OXONE (registered trademark) (22.0 mg) was added and the mixture was stirred at 15 to 30° C. for 2 hours. After completion of the reaction, the reaction solution was poured into a saturated aqueous sodium hydrogencarbonate solution, extracted with ethyl acetate, washed with a saturated aqueous NaCl solution, dried over anhydrous sodium sulfate, filtered and concentrated under reduced pressure. The resulting residue was recrystallized (ethyl acetate/n-hexane) to obtain 5.22 g of the desired product as a white crystal.
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